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Compound of Interest

Compound Name: Amn082

Cat. No.: B3156462

Essential Safety and Handling Guide for Amn082

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational guidelines, and
disposal plans for the handling of Amn082. Amn082 is a selective, orally active, and brain-
penetrant allosteric agonist for the metabotropic glutamate receptor 7 (mGIuR7).[1][2] It is a
valuable tool in neuroscience research; however, as with any chemical compound, it requires
careful handling to ensure personnel safety and experimental integrity. This material should be
considered hazardous until further information becomes available.[3]

Immediate Safety Precautions

All personnel must review and understand the following safety information before handling
Amn082. Direct contact and inhalation should be strictly avoided.

Personal Protective Equipment (PPE):

Due to the hazardous nature of Amn082, a comprehensive PPE strategy is mandatory. The
following equipment should be worn at all times when handling the compound:

o Eye Protection: Chemical safety goggles or a face shield are required to protect against
splashes.
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e Hand Protection: Chemical-resistant gloves (e.g., nitrile) are essential. Given that no specific
glove breakthrough time is available, it is recommended to change gloves frequently and
immediately if they become contaminated.

o Respiratory Protection: A NIOSH-approved respirator is recommended, especially when
handling the solid form or preparing solutions, to prevent inhalation of dust or aerosols. Work
should be conducted in a well-ventilated area, preferably a chemical fume hood.

o Body Protection: A laboratory coat must be worn. For larger quantities or when there is a
significant risk of splashing, additional protective clothing such as an apron or coveralls
should be used.

Operational Handling Plan

Receiving and Storage:

Upon receipt, the container should be inspected for damage. Amn082 is supplied as a
crystalline solid and should be stored at -20°C for long-term stability.[3]

Preparation of Solutions:

AmnO082 is soluble in several solvents. When preparing solutions, it is crucial to do so within a
chemical fume hood to minimize inhalation exposure.

e Solubility Data:
o DMSO: 100 mM[4]
o Ethanol: 1 mM
o Water: 5 mM
e Procedure:
o Ensure all necessary PPE is correctly worn.

o Work within a certified chemical fume hood.
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[e]

o

Weigh the required amount of solid Amn082 carefully to avoid generating dust.

Add the solvent of choice to the solid. The product information suggests purging the

solvent with an inert gas before preparing a stock solution.

o

[¢]

Quantitative Data Summary

Cap the vial tightly and vortex or sonicate as needed to ensure complete dissolution.

Aqueous solutions are not recommended for storage for more than one day.

Property Value Source
Molecular Weight 465.5 g/mol

Purity =98%

Storage Temperature -20°C

Stability

>4 years (at -20°C)

Solubility in DMSO

100 mM

Solubility in Ethanol

1mM

Solubility in Water

5mM

Emergency Procedures

In the event of exposure, immediate action is critical:

e Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.

» Skin Contact: Immediately wash affected skin with plenty of soap and water. Remove

contaminated clothing. Seek medical attention if irritation persists.

 Inhalation: Move the exposed individual to fresh air. If not breathing, give artificial respiration.

If breathing is difficult, give oxygen. Seek medical attention.
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 Ingestion: Do not induce vomiting. Wash out mouth with water and give plenty of water to
drink. Seek immediate medical attention.

Disposal Plan

All waste containing Amn082 must be treated as hazardous chemical waste.

e Solid Waste: Contaminated items such as pipette tips, tubes, and gloves should be collected
in a designated, sealed hazardous waste container.

e Liquid Waste: Unused solutions containing Amn082 should be collected in a clearly labeled,
sealed container for hazardous liquid waste. Do not dispose of down the drain.

» Disposal Vendor: All hazardous waste must be disposed of through a licensed chemical
waste disposal company, following all local, state, and federal regulations.

Visual Guides

Amn082 Safe Handling Workflow
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Safe Handling Workflow for Amn082
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Caption: This diagram outlines the essential steps for safely handling Amn082, from
preparation to disposal.

Amn082 Mechanism of Action: mGIuR7 Signaling

Amn082 acts as a positive allosteric modulator of the metabotropic glutamate receptor 7
(mGIuR7). Its activation of mGIuR7 leads to the inhibition of adenylyl cyclase, which in turn
reduces the intracellular levels of cyclic AMP (CAMP).
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Caption: This diagram illustrates how Amn082 activates the mGIuR7 receptor, leading to a
reduction in cCAMP levels.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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